N-(6-((2-((3-fluoro-4-methylphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)propionamide
Description
N-(6-((2-((3-fluoro-4-methylphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)propionamide is a useful research compound. Its molecular formula is C16H17FN4O2S and its molecular weight is 348.4. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry and Drug Development
Fluorinated compounds often play a crucial role in drug discovery. The incorporation of fluorine atoms into lead structures can enhance the pharmacokinetics, metabolic stability, and binding affinity of drug candidates. Researchers have explored fluoropyridines as potential drug scaffolds. In particular, this compound’s unique substitution pattern may offer advantages in terms of selectivity and bioavailability .
Radiopharmaceuticals
Fluorine-18 (18F) is a commonly used positron emitter in PET (positron emission tomography) imaging. Synthesizing 18F-substituted pyridines, including our compound of interest, allows for non-invasive visualization of biological processes in vivo. These radiolabeled pyridines serve as imaging agents for cancer detection, neuroimaging, and other diagnostic applications .
Agrochemicals
Fluorine-containing substituents are valuable in the development of agrochemicals. By introducing fluorine atoms into aromatic rings, researchers can enhance the efficacy and environmental properties of agricultural products. While most fluorinated agrochemicals incorporate fluorine into aryl rings, exploring fluoropyridines may yield novel compounds with improved pest control properties .
Materials Science
Fluorinated compounds find applications in materials science. Researchers have investigated fluoropyridines as building blocks for organic semiconductors, polymers, and liquid crystals. Their unique electronic properties make them interesting candidates for designing functional materials .
Catalysis
Fluoropyridines can serve as ligands in transition metal catalysis. Their electron-withdrawing nature influences reactivity and selectivity in various chemical transformations. Researchers have explored their use in cross-coupling reactions, C-H activation, and other synthetic methodologies .
Biochemical Studies
Understanding the behavior of fluorinated compounds in biological systems is essential. Researchers have studied fluoropyridines to investigate their interactions with enzymes, receptors, and other biomolecules. These studies provide insights into structure-activity relationships and guide drug design .
properties
IUPAC Name |
N-[6-[2-(3-fluoro-4-methylanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]propanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17FN4O2S/c1-3-14(22)19-13-6-7-16(21-20-13)24-9-15(23)18-11-5-4-10(2)12(17)8-11/h4-8H,3,9H2,1-2H3,(H,18,23)(H,19,20,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BGHJHUDJFPXFKQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=NN=C(C=C1)SCC(=O)NC2=CC(=C(C=C2)C)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17FN4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-((2-((3-fluoro-4-methylphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)propionamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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